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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

Technical Support Center: Aluminum Iodide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, handling, and troubleshooting of

aluminum iodide in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is aluminum iodide and why is it so sensitive to air and moisture?

Aluminum iodide (AlI₃) is a chemical compound that exists as a white or yellowish solid.[1] It

is highly sensitive to air and moisture due to its hygroscopic nature, meaning it readily absorbs

water from the atmosphere.[1][2] This sensitivity stems from its strong Lewis acidic character,

which leads to a vigorous reaction with water.[3][4]

Q2: What happens when aluminum iodide is exposed to air or moisture?

Upon exposure to air, anhydrous aluminum iodide will rapidly absorb moisture, leading to

hydrolysis.[3] This reaction is highly exothermic and can be violent, producing smoky fumes of

hydrogen iodide (HI) gas, which is corrosive and irritating.[5] The solid aluminum iodide is

converted into aluminum hydroxide (Al(OH)₃) and hydroiodic acid (HI).[1][2]

Q3: How can I tell if my aluminum iodide has decomposed?
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Decomposition of aluminum iodide is often visibly apparent. The pristine compound is a white

to yellowish solid.[1] Upon exposure to moisture, it may become discolored, clumpy, or fumed

due to the formation of aluminum hydroxide and the release of hydrogen iodide gas.[5] A

pungent, acidic odor of hydrogen iodide is also a strong indicator of decomposition.

Q4: What are the primary decomposition products of aluminum iodide in the presence of

moisture?

The reaction of aluminum iodide with water yields aluminum hydroxide and hydroiodic acid,

as shown in the following reaction:

AlI₃(s) + 3H₂O(l) → Al(OH)₃(s) + 3HI(g)[1][2]

Troubleshooting Guides
Issue 1: Inconsistent or low yields in reactions using
aluminum iodide.
Possible Cause 1: Decomposed Reagent Your aluminum iodide may have been compromised

by exposure to air and moisture, reducing its activity.

Troubleshooting Steps:

Visual Inspection: Check the appearance of your aluminum iodide. It should be a free-

flowing, white to yellowish powder or chunks.[6] Clumping, discoloration, or the presence of

a strong acidic smell suggests decomposition.

Use a Fresh Batch: If decomposition is suspected, use a fresh, unopened container of

anhydrous aluminum iodide.

Proper Handling: Ensure all handling of aluminum iodide is performed under an inert

atmosphere, such as in a glovebox, to prevent exposure to moisture.[3][7]

Possible Cause 2: Inadequate Reaction Conditions The reaction may not be optimized for the

specific substrate or transformation.

Troubleshooting Steps:
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Solvent Purity: Ensure the solvent used is anhydrous and free of dissolved oxygen. Traces of

water in the solvent can deactivate the aluminum iodide.

Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or

argon).[3]

Temperature Control: Some reactions may require specific temperature control. Monitor and

adjust the reaction temperature as needed.

Issue 2: Vigorous, uncontrollable reaction upon addition
of aluminum iodide.
Possible Cause: Rapid Hydrolysis This is a clear sign of the aluminum iodide reacting

violently with moisture present in the reaction setup or on the surface of the glassware.[5][8]

Troubleshooting Steps:

Thoroughly Dry Glassware: Ensure all glassware is rigorously dried in an oven and cooled

under a stream of dry inert gas or in a desiccator before use.[9]

Anhydrous Solvents and Reagents: Use high-purity, anhydrous solvents and ensure all other

reagents are free from water.

Controlled Addition: Add the aluminum iodide portion-wise to the reaction mixture, allowing

the reaction to be controlled. For larger-scale reactions, consider cooling the reaction vessel

in an ice bath.[5]

Data Presentation
Table 1: Physical and Chemical Properties of Aluminum Iodide
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Property Value Reference

Chemical Formula AlI₃ [4]

Molar Mass 407.69 g/mol (anhydrous) [4]

Appearance White to yellowish solid [1]

Melting Point 191 °C (decomposes) [6][10][11]

Boiling Point 360 °C (sublimes) [6][10][11]

Density 3.98 g/cm³ (anhydrous) [4]

Solubility

Soluble in water (with

reaction), alcohol, ether,

carbon disulfide

[8][11]

Table 2: Stability and Handling of Aluminum Iodide

Parameter Description Recommendations Reference

Air Sensitivity

Highly sensitive;

rapidly absorbs

moisture from the air.

Handle exclusively

under an inert

atmosphere (glovebox

or Schlenk line).

[3][7]

Moisture Sensitivity

Reacts violently with

water in an

exothermic reaction.

Use anhydrous

solvents and

reagents; ensure all

glassware is dry.

[5][8]

Light Sensitivity
Can be sensitive to

light.

Store in a dark, cool,

and dry place.
[8]

Storage

Must be stored in a

tightly sealed

container under an

inert atmosphere.

Use of Schlenk flasks

or similar airtight

containers is

recommended.

[3]
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Experimental Protocols
Protocol 1: General Procedure for Handling Anhydrous
Aluminum Iodide in a Glovebox

Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm H₂O and O₂).

[12] All glassware, spatulas, and other equipment should be brought into the glovebox

antechamber and purged according to standard procedure.[13][14] Porous materials like

weighing paper should be thoroughly dried in a vacuum oven before introduction.[14]

Weighing: Tare a clean, dry vial on a balance inside the glovebox. Carefully transfer the

desired amount of aluminum iodide from the stock container to the vial using a clean, dry

spatula.

Sealing: Immediately and securely cap the stock container and the vial containing the

weighed aluminum iodide.

Dissolution: If the experiment requires a solution, add the weighed aluminum iodide to a

flask containing the anhydrous solvent inside the glovebox. Stir until dissolved.

Cleanup: Clean any spills immediately with a dry cloth or paper towel. All waste should be

collected in a designated, sealed container within the glovebox.

Protocol 2: Ether Cleavage using in situ Generated
Aluminum Iodide
This protocol describes the cleavage of an aryl methyl ether as an example.

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser, and a nitrogen inlet.

Reagents: To the flask, add aluminum powder (1.2 equivalents) and iodine (1.5 equivalents)

under a positive pressure of nitrogen.

Solvent: Add anhydrous acetonitrile via syringe.
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Reaction: Stir the mixture at room temperature. The reaction is initiated by the formation of

aluminum iodide, which is often indicated by a color change.

Substrate Addition: Once the formation of aluminum iodide is evident, add the aryl methyl

ether (1 equivalent) to the reaction mixture.

Heating: Heat the reaction mixture to reflux and monitor the progress by TLC or GC-MS.

Workup: After the reaction is complete, cool the mixture to room temperature and carefully

quench by the slow addition of water. Extract the product with an appropriate organic

solvent. Wash the organic layer with sodium thiosulfate solution to remove any remaining

iodine, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography.

Visualizations
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Caption: Hydrolysis of aluminum iodide upon exposure to moisture.
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Caption: Workflow for handling aluminum iodide in an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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